Cas no 932702-13-1 (1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid)

1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid structure
932702-13-1 structure
Product Name:1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid
CAS No:932702-13-1
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD13176776
CID:1028158
PubChem ID:52982868
Update Time:2024-10-26

1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid
    • 2H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid
    • 1H-Pyrazolo[3,4-c]pyridine-3-carboxylicacid
    • DB-023439
    • CS-W021334
    • AS-50974
    • 932702-13-1
    • SCHEMBL492092
    • SY097684
    • PB18036
    • P11588
    • DTXSID40680683
    • AKOS016001368
    • J-504735
    • MFCD13176776
    • MDL: MFCD13176776
    • Inchi: 1S/C7H5N3O2/c11-7(12)6-4-1-2-8-3-5(4)9-10-6/h1-3H,(H,9,10)(H,11,12)
    • InChI Key: QDZQGBUZFAVGIW-UHFFFAOYSA-N
    • SMILES: O=C(C1C2C(=CN=CC=2)NN=1)O

Computed Properties

  • Exact Mass: 163.03800
  • Monoisotopic Mass: 163.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.87000
  • LogP: 0.65610

1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid Pricemore >>

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1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ;  overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Synthesis of 1H-pyrazolo[3, 4-c]pyridine-3-carboxylic acid
Li, Gaonan; Xia, Dong; Li, Dachao; Liu, Dong; Wang, Pengjiang; et al, Guangdong Huagong, 2013, 40(1), 1-2

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium acetate ,  Amyl nitrite Solvents: Chloroform ,  Acetic anhydride ;  16 h, 60 °C; cooled
1.2 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  16 h
1.3 Reagents: Acetic acid Solvents: Water ;  neutralized
Reference
Preparation of azabicyclic derivatives of indazoles, benzothiazoles, benzoisothiazoles, benzisoxazoles, pyrazolopyridines, isothiazolopyridines for therapeutic use as α7-nACh receptor activators
, World Intellectual Property Organization, , ,

1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid Raw materials

1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid Preparation Products

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